Cas no 2206-26-0 (Acetonitrile-d3, 99.8%)

• Product Name: Acetonitrile-d3, 99.8%
• CAS No: 2206-26-0
• MF: C₂H₃N
• MW: 44.0704052448273
• MDL: MFCD00001881
• CID: 84177
• PubChem ID: 24853968
• Update Time: 2025-05-28

Acetonitrile-d3, 99.8% Chemical and Physical Properties

Names and Identifiers

• Acetonitrile-d3
• Acetonitriledisotopicpurity
• PMI Labeled Standard Direct Injection
• CD3CN
• deuterated acetonitrile
• Methyl-d3 cyanide
• Methyl-d3 cyanide,Trideuteroacetonitrile
• Trideuteroacetonitrile
• Perdeuterioacetonitrile
• Perdeuteroacetonitrile
• Trideuterioacetonitrile
• (2H3)Acetonitrile
• 2,2,2-trideuterioacetonitrile
• Acetonitrile-d3-
• Acetonitrile-2,2,2-d3
• Acetonitrile D3 >99.8%
• U787
• Acetonitrile-d3,
• Acetonitrile-d3, 99.8%
• Acetonitrile D3

• MDL： MFCD00001881
• Inchi： 1S/C2H3N/c1-2-3/h1H3/i1D3
• InChI Key： WEVYAHXRMPXWCK-FIBGUPNXSA-N
• SMILES： N#CC([2H])([2H])[2H]

Computed Properties

• Exact Mass: 44.04540
• Monoisotopic Mass: 44.045
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 29.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0
• Topological Polar Surface Area: 23.8

Experimental Properties

• Color/Form: Colorless transparent liquid. It smells like ether.
• Density: 0.844 g/mL at 25 °C(lit.)
• Melting Point: -46 °C (lit.)
• Boiling Point: 80.7 °C(lit.)
• Flash Point: Fahrenheit: 35.6 ° f
  Celsius: 2 ° c
  
• Refractive Index: n20/D 1.341(lit.)
• Water Partition Coefficient: Miscible with water, ethanol, diethyl ether, acetone, benzene, methanol, methyl acetate, ethyl acetate, acetamide solutions, chloroform, carbon tetrachloride, ethylene chloride and unsaturated hydrocarbons. Immiscible with saturated hydrocarbons.
• Stability/Shelf Life: Stable. Flammable. Incompatible with strong oxidizing agents, strong acids.
• PSA: 23.79000
• LogP: 0.52988
• Solubility: It can be miscible with water, ethanol, methyl acetate, acetone, diethyl ether, chloroform and carbon tetrachloride.
• Merck: 14,70
• Sensitiveness: Hygroscopic

Acetonitrile-d3, 99.8% Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225,H302,H312,H319,H332
• Warning Statement： P210,P280,P305+P351+P338
• Hazardous Material transportation number：UN 1993 3
• WGK Germany：2
• Hazard Category Code： 11-20/21/22-36
• Safety Instruction： S16-S36/37
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• Safety Term：S16;S36/37
• Packing Group：II
• Risk Phrases：R11; R20/21/22; R36
• Packing Group：II
• HazardClass：3
• PackingGroup：II
• Explosive Limit：3.0-16%(V)
• Storage Condition：Flammable area

Related Categories

• Solvents and Organic Chemicals Organic Solvents